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Compound of Interest

Compound Name: Caii-IN-2

Cat. No.: B12413682 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Caii-IN-2, a potent and selective carbonic

anhydrase-II (CA-II) inhibitor.

This document provides critical safety and logistical information for the handling of Caii-IN-2, a

thiosemicarbazide derivative used in research settings. Adherence to these guidelines is

essential to ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Hazard Information
Caii-IN-2 belongs to the thiosemicarbazide class of compounds. While a specific Safety Data

Sheet (SDS) for Caii-IN-2 is not publicly available, the safety profile can be inferred from data

on thiosemicarbazide. It should be treated as a hazardous substance.

Potential Health Effects:

Ingestion: May be toxic or fatal if swallowed.[1][2][3]

Inhalation: May cause irritation to the respiratory tract.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

First Aid Measures:
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][4]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3][4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[3][4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3]

Personal Protective Equipment (PPE)
A summary of required and recommended personal protective equipment for handling Caii-IN-
2 is provided below.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. A NIOSH-

approved respirator may be

necessary for handling large

quantities or if dust is

generated.

To prevent inhalation of dust or

aerosols.
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Handling and Storage:

Handle Caii-IN-2 in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the compound is handled.[2]

Wash hands thoroughly after handling.[4]

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2]

Keep away from heat and sources of ignition.[1]

Spill Management:

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

designated, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as described for small spills. Prevent the

material from entering drains or waterways.[2]

Disposal:

Dispose of Caii-IN-2 and any contaminated materials as hazardous waste.

Follow all federal, state, and local regulations for chemical waste disposal.

Do not dispose of down the drain or in regular trash.[2]

Experimental Protocols
While specific experimental protocols for Caii-IN-2 are proprietary, the following general

workflow is recommended for preparing solutions and conducting in vitro assays.
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Solution Preparation

In Vitro Assay

Data Analysis

Weigh Caii-IN-2

Dissolve in appropriate solvent (e.g., DMSO)

Add Caii-IN-2 solution to wells

Prepare assay plate with cells or enzyme

Incubate for a specified time

Read plate on a suitable instrument

Collect raw data

Calculate IC50 or other relevant metrics

Interpret results

Click to download full resolution via product page

A general experimental workflow for in vitro studies with Caii-IN-2.
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Signaling Pathway
Caii-IN-2 is an inhibitor of Carbonic Anhydrase II (CAII). CAII has been shown to regulate the

differentiation of ameloblasts through an intracellular pH-dependent JNK signaling pathway.[5]

Inhibition of CAII can lead to changes in intracellular pH, which in turn can modulate the activity

of the JNK signaling pathway, affecting cellular processes like proliferation and differentiation.

[5]

Signaling Pathway of Carbonic Anhydrase II
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The inhibitory effect of Caii-IN-2 on the CAII-mediated JNK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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